(2R)-2-(dimethylamino)-2-phenylacetic acid hydrochloride
Description
(2R)-2-(Dimethylamino)-2-phenylacetic acid hydrochloride (DMAPA HCl) is a synthetic organic compound belonging to the class of compounds known as amides. It is a white crystalline solid with a melting point of 97-99°C and a solubility of 5 mg/ml in water. DMAPA HCl is used as a reagent in organic synthesis, as a catalyst in peptide synthesis and in the preparation of pharmaceuticals. It is also used as a stabilizer for proteins and enzymes in biochemistry and in the production of diagnostics.
Scientific Research Applications
Metabolic Pathway Elucidation
The in vivo metabolism of psychoactive substances, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), in rats has been studied to understand the metabolic pathways involved. Research findings indicate the transformation of 2C-B into various metabolites, suggesting the operation of multiple metabolic pathways. These pathways lead to the formation of aldehyde, alcohol, and carboxylic acid metabolites through deamination, reduction, or oxidation processes. Additionally, metabolic pathways involving desmethyl metabolites followed by acetylation have been identified, demonstrating the complex metabolism of psychoactive substances and the potential role of related compounds in these processes (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).
Synthesis of Structurally Diverse Libraries
The compound 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride has been utilized as a starting material in alkylation and ring closure reactions to generate a structurally diverse library of compounds. This research showcases the potential of using similar compounds for the synthesis of a wide array of chemical structures, demonstrating the versatility of these compounds in organic synthesis (Roman, 2013).
Corrosion Inhibition
A novel glycine derivative, specifically designed for corrosion control in acidic solutions, has shown significant efficacy. This application highlights the potential of using (2R)-2-(dimethylamino)-2-phenylacetic acid hydrochloride derivatives as corrosion inhibitors, offering a new approach to protecting metals in corrosive environments (Amin & Ibrahim, 2011).
Catalysis
The use of 4-(N,N-Dimethylamino)pyridine hydrochloride as a recyclable catalyst for acylation of alcohols demonstrates the catalytic applications of this compound derivatives. This research underscores the utility of these compounds in catalyzing key chemical reactions, providing a sustainable approach to chemical synthesis (Liu, Ma, Liu, & Wang, 2014).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(dimethylamino)-2-phenylacetic acid hydrochloride involves the reaction of benzyl cyanide with dimethylamine followed by hydrolysis and reduction.", "Starting Materials": [ "Benzyl cyanide", "Dimethylamine", "Hydrochloric acid", "Sodium hydroxide", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Benzyl cyanide is reacted with dimethylamine in the presence of methanol and hydrochloric acid to form (2R)-2-(dimethylamino)-2-phenylacetonitrile.", "The nitrile is then hydrolyzed with sodium hydroxide and water to form (2R)-2-(dimethylamino)-2-phenylacetic acid.", "Finally, the acid is reduced with sodium borohydride in the presence of methanol to form (2R)-2-(dimethylamino)-2-phenylacetic acid hydrochloride." ] } | |
CAS RN |
1007877-71-5 |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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